Cas no 1268516-17-1 (1H-Pyrrolo[2,3-b]pyridine, 4-(bromomethyl)-1-ethyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-(bromomethyl)-1-ethyl-
• CAS No: 1268516-17-1
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 2123731
• Update Time: 2023-08-03

1H-Pyrrolo[2,3-b]pyridine, 4-(bromomethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-ethyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 4-(bromomethyl)-1-ethyl-
• HFTMYLCLSTZPGB-UHFFFAOYSA-N
• 4-(bromomethyl)-ethyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C10H11BrN2/c1-2-13-6-4-9-8(7-11)3-5-12-10(9)13/h3-6H,2,7H2,1H3
• InChI Key： HFTMYLCLSTZPGB-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C2C=1C=CN2CC

Computed Properties

• Exact Mass: 238.011
• Monoisotopic Mass: 238.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8